2-Hydroxy-3-methoxy-3,3-diphenylpropanoic acid
Overview
Description
“2-Hydroxy-3-methoxy-3,3-diphenylpropanoic acid” is a crystalline form of the pyrimidine derivative . This compound has been shown to have antiplatelet properties and is currently being developed as an antithrombotic agent . It is a highly selective ETA receptor antagonist that can block the binding of ET and ETA, thereby blocking ETA-mediated pulmonary vasoconstriction and smooth muscle cell proliferation .
Synthesis Analysis
“this compound” is used as a reactant in the preparation of mixed endothelin A and endothelin B selective receptor antagonist (dimethylpyrimidinyloxy)diphenylpropionic acids .
Molecular Structure Analysis
The molecular formula of “this compound” is C16H16O4 . The InChI code is 1S/C16H16O4/c1-20-16(14(17)15(18)19,12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11,14,17H,1H3,(H,18,19) . The canonical SMILES is COC(C1=CC=CC=C1)(C2=CC=CC=C2)C(C(=O)O)O .
Chemical Reactions Analysis
“this compound” is used as a reactant in the preparation of mixed endothelin A and endothelin B selective receptor antagonist (dimethylpyrimidinyloxy)diphenylpropionic acids .
Physical and Chemical Properties Analysis
The molecular weight of “this compound” is 272.29 g/mol . The XLogP3-AA is 2 . The compound has 2 hydrogen bond donors and 4 hydrogen bond acceptors . The exact mass is 272.10485899 g/mol . The monoisotopic mass is also 272.10485899 g/mol . The topological polar surface area is not available .
Scientific Research Applications
Enantiomeric Separation in Medicine
2-Hydroxy-3-methoxy-3,3-diphenylpropanoic acid has been a subject of research in the context of enantiomeric separation. A high-performance liquid chromatography method was developed for its enantiomeric separation, highlighting its importance as a medicine intermediate. This method achieved baseline separation under normal phase chromatographic conditions, demonstrating its potential in pharmaceutical applications (Qiao Hong-mei, 2013).
Chiral Resolution for Industrial Production
Research has also focused on optimizing the chiral resolution of racemic 2-hydroxy-3-methoxy-3,3-diphenylpropionic acid to obtain its single S-isomer. This process, which involves different solubility in solution and further recrystallization, suggests the compound's applicability in producing high-quality industrial products (Wei Hui-qian, 2015).
Conformational Analysis
The compound has been studied for its conformational properties. Specifically, the conformations of its ethyl and menthyl esters were analyzed using molecular mechanics, indicating its relevance in structural and chemical analysis (T. G. Momchilova & P. Ivanov, 1994).
Catalytic Studies
In catalytic research, derivatives of this compound have been used in the synthesis of Schiff base ligands. These compounds have shown significant activity in peroxidase mimics, underlining their potential in catalytic and enzymatic studies (M. R. Bermejo et al., 2017).
Anti-Inflammatory Activity
The anti-inflammatory activity of β-hydroxy-β-arylpropanoic acids, structurally similar to this compound, has been evaluated. These compounds, including 3-hydroxy-3,3-diphenyl-propanoic acid, showed significant anti-inflammatory activity, comparable to standard NSAIDs (S. Dilber et al., 2008).
Benzilic Ester Rearrangement Studies
The compound has been used to probe the mechanism of the benzilic ester rearrangement, contributing to the understanding of reaction mechanisms in organic chemistry (C. Marques, J. Ramalho, A. Burke, 2009).
Mechanism of Action
Target of Action
The primary target of 2-Hydroxy-3-methoxy-3,3-diphenylpropanoic acid is the Endothelin-A (ET A) receptor . This receptor plays a crucial role in the regulation of vascular tone and the balance of salt and water in the body.
Mode of Action
This compound acts as a highly selective antagonist at the ET A receptor . By binding to this receptor, it prevents the action of endothelins, a family of potent vasoconstrictive peptides.
Biochemical Pathways
The compound’s action on the ET A receptor affects the endothelin pathway . This pathway is involved in the regulation of vascular tone, with downstream effects on blood pressure and fluid balance.
Result of Action
By antagonizing the ET A receptor, this compound can reduce vasoconstriction and lower blood pressure . This makes it potentially useful in the treatment of conditions such as pulmonary arterial hypertension (PAH).
Future Directions
The compound is currently being developed as an antithrombotic agent . It is also used as a reactant in the preparation of mixed endothelin A and endothelin B selective receptor antagonist (dimethylpyrimidinyloxy)diphenylpropionic acids . These applications suggest potential future directions in the development of new therapeutics.
Properties
IUPAC Name |
2-hydroxy-3-methoxy-3,3-diphenylpropanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O4/c1-20-16(14(17)15(18)19,12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11,14,17H,1H3,(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQJWOLFMWKZKCJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(C1=CC=CC=C1)(C2=CC=CC=C2)C(C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40432321 | |
Record name | 2-hydroxy-3-methoxy-3,3-diphenylpropanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40432321 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
178306-51-9 | |
Record name | 2-Hydroxy-3-methoxy-3,3-diphenylpropionic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=178306-51-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Hydroxy-3-methoxy-3,3-diphenylpropionic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0178306519 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-hydroxy-3-methoxy-3,3-diphenylpropanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40432321 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-HYDROXY-3-METHOXY-3,3-DIPHENYLPROPIONIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4GB74Y4JTK | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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